2-({2-[(2-methoxyphenyl)amino]ethyl}amino)-3-[(4-methylphenyl)carbamoyl]propanoic acid

• IUPAC Name: 2-[2-(2-methoxyanilino)ethylamino]-4-(4-methylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C20H25N3O4/c1-14-7-9-15(10-8-14)23-19(24)13-17(20(25)26)22-12-11-21-16-5-3-4-6-18(16)27-2/h3-10,17,21-22H,11-13H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key: IMNVVVNEHLXAML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC(C(=O)O)NCCNC2=CC=CC=C2OC
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including two amine groups, a carbamoyl group, and a propanoic acid group. It also contains methoxyphenyl and methylphenyl groups, which are aromatic rings with methoxy and methyl substituents, respectively.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. The presence of these groups would likely result in a highly conjugated system, which could have interesting chemical properties.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo a variety of chemical reactions. For example, the amine groups could participate in condensation reactions, the carbamoyl group could undergo hydrolysis, and the aromatic rings could undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, it would likely be soluble in polar solvents due to the presence of polar functional groups.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. Its activity would likely depend on the context in which it’s used, such as in a biological system or a chemical reaction.

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as the results of further studies into its behavior and reactivity.